Cas no 54326-16-8 (5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine)

• Product name: 5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
• CAS No: 54326-16-8
• MF: C₄H₃ClN₂O
• MW: 130.5324
• MDL: MFCD00129723
• CID: 367723
• PubChem ID: 108578

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxypyrimidine
• 5-Chloropyrimidin-2(1H)-one
• 2(1H)-PYRIMIDINONE, 5-CHLORO-
• 5-​Chloro-​2-​hydroxypyrimidine
• 5-Chloro-2-hydroxy-pyrimidine
• 5-Chloro-2-hydroxy-pyrimidine · HCl
• 5-chloro-2(1h)-pyrimidinon
• 5-Chloro-2(1H)-pyrimidinone
• 5-Chloro-2(1H)-pyrimidone
• 5-chloro-2-pyrimidinone
• 5-chloropyrimid-2-one
• 5-Chloropyrimidin-2-ol
• 5-Chloropyrimidin-2-one
• 5-Chloro-pyrimidine-2-ol
• ny3000
• 5-Chloro-1H-pyrimidin-2-one
• NY 3000
• 5-CHLORO-2-PYRIMIDINOL
• 2(1H)-PYRIMIDINONE,5-CHLORO-
• PubChem7009
• OCSYCDVQABSEPJ-UHFFFAOYSA-N
• 2-PYRIMIDINOL, 5-CHLORO-
• EINECS 259-106-2
• A7898
• CS-W022366
• DTXSID0068947
• MFCD00129723
• FT-0769315
• 214290-50-3
• 2-Pyrimidinol, 5-chloro- (9CI)
• S38KEL5AQR
• AC-4605
• AKOS006274658
• 54326-16-8
• AB03656
• AKOS017344820
• FT-0603727
• W-105643
• AMY1675
• SCHEMBL2232512
• 5-chloro-2-hydroxypyrimidine, AldrichCPR
• NS00033043
• SCHEMBL8616381
• DS-10669
• DB-024775
• DTXCID6041686
• DB-032198
• 5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine

• MDL： MFCD00129723
• Inchi： 1S/C4H3ClN2O/c5-3-1-6-4(8)7-2-3/h1-2H,(H,6,7,8)
• InChI Key： OCSYCDVQABSEPJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=NC(N([H])C=1[H])=O

Computed Properties

• Exact Mass: 129.99300
• Monoisotopic Mass: 129.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 41.5
• Tautomer Count: 2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.55 g/cm3
• Melting Point: No data available
• Boiling Point: 345.2±34.0 °C at 760 mmHg
• Flash Point: 162.6±25.7 °C
• Refractive Index: 1.632
• PSA: 45.75000
• LogP: 0.42330

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 22
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines